Cas no 2172047-20-8 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172047-20-8
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 5760656
• PubChem ID: 165564972
• Update Time: 2025-05-19

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]methyl}cyclopentane-1-carboxylic acid
• 2172047-20-8
• EN300-1550704
• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H26N2O5/c29-24(28-15-17-7-5-12-18(17)25(30)31)13-6-14-27-26(32)33-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23H,5,7,12,14-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JYOSYPADPWJUEU-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1CNC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172047-20-8)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid, identified by its CAS number 2172047-20-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a cyclopentane core with functional groups that suggest potential biological activity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural composition of this compound is notable for its complexity and diversity. The presence of a fluoren-9-ylmethyl moiety and a methoxycarbonyl group appended to an amino-butyramide chain, all integrated into a cyclopentane ring, creates a multifaceted scaffold that could interact with biological targets in unique ways. Such structural features are often leveraged in the design of bioactive molecules, where spatial orientation and electronic properties play critical roles in modulating activity.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds, particularly those incorporating aromatic systems like fluorene. The fluoren-9-ylmethyl substituent in this compound not only contributes to its structural complexity but also imparts potential advantages in terms of metabolic stability and binding affinity. This is particularly relevant in the context of drug design, where enhanced pharmacokinetic profiles are often desired.

The methoxycarbonyl group (also known as an ester) further enriches the chemical profile of this compound, providing a site for potential modifications or interactions. Ester functionalities are widely recognized for their ability to influence both solubility and reactivity, making them valuable in medicinal chemistry for tuning pharmacological properties. The combination of these features suggests that 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid could exhibit a range of biological activities depending on its interactions with cellular components.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including binding affinity and metabolic pathways. These tools have been instrumental in evaluating the potential of compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can gain insights into how this molecule might interact with biological targets such as enzymes or receptors. Such studies are crucial for identifying lead compounds that can be further optimized for therapeutic applications.

The cyclopentane ring itself is a common motif in drug discovery due to its ability to mimic the conformational flexibility of natural biomolecules while maintaining structural rigidity. This characteristic can enhance binding interactions by optimizing the spatial orientation of functional groups relative to a target site. In the context of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid, the cyclopentane core may contribute to stabilizing key interactions through favorable van der Waals contacts and hydrophobic effects.

Moreover, the presence of an amide linkage within the molecule introduces another layer of complexity that could influence its biological behavior. Amides are well-known for their role in protein-protein interactions and have been widely utilized in the development of protease inhibitors and other enzyme-targeting agents. The specific arrangement of atoms in the amide group can modulate reactivity and binding properties, making it another key feature to consider when evaluating the potential therapeutic applications of this compound.

Current research trends indicate that multifunctional molecules—those possessing multiple bioactive sites—are becoming increasingly important in drug development. The structural features of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}cyclopentane-1-carboxylic acid, with its combination of aromatic rings, ester groups, and amide linkages, align well with this trend. Such molecules have the potential to engage multiple targets simultaneously, leading to synergistic effects that could enhance therapeutic outcomes.

Another exciting aspect of this compound is its potential for derivatization. The presence of multiple functional handles allows chemists to modify various parts of the molecule without disrupting its core structure. This flexibility is invaluable in medicinal chemistry, where iterative modifications are often required to optimize potency, selectivity, and pharmacokinetic properties. Researchers may explore strategies such as introducing additional substituents or altering existing functional groups to explore new pharmacological profiles.

In conclusion,2-{4-({(9H-fluoren-9-yli)methoxycarbonyl}amino)but}-2Ynamidomethyl)cyclopentane}-1Ycarboxylic acid (CAS No. 2172047Y20Y8) represents a promising candidate for further investigation in pharmaceutical research. Its complex structure, featuring key functional groups such as fluorene derivatives and ester functionalities, positions it as a versatile scaffold for developing novel bioactive molecules. As computational methods continue to advance and our understanding of molecular interactions deepens, this compound holds significant potential for contributing to future therapeutic breakthroughs.